Cas no 2229448-62-6 (1-(2-phenoxyphenyl)propan-2-ol)

• Product Name: 1-(2-phenoxyphenyl)propan-2-ol
• CAS No: 2229448-62-6
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 6461945
• PubChem ID: 165964813
• Update Time: 2025-05-19

1-(2-phenoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyphenyl)propan-2-ol
• 2229448-62-6
• EN300-1863377

• Inchi： 1S/C15H16O2/c1-12(16)11-13-7-5-6-10-15(13)17-14-8-3-2-4-9-14/h2-10,12,16H,11H2,1H3
• InChI Key： LGGOIDCNXQVUCP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1CC(C)O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-phenoxyphenyl)propan-2-ol

Introduction to 1-(2-Phenoxyphenyl)propan-2-ol (CAS No. 2229448-62-6)

1-(2-Phenoxyphenyl)propan-2-ol (CAS No. 2229448-62-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as Esketamine in some contexts, is a derivative of ketamine and has been explored for its potential therapeutic applications, particularly in the treatment of depression and other neuropsychiatric disorders.

The chemical structure of 1-(2-Phenoxyphenyl)propan-2-ol consists of a phenoxyphenyl group attached to a propanol moiety. This unique structure confers the compound with distinct physical and chemical properties, making it an interesting subject for both academic and industrial research. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and reduction steps.

In recent years, the interest in 1-(2-Phenoxyphenyl)propan-2-ol has been driven by its potential as a novel antidepressant. Unlike traditional antidepressants, which often take several weeks to show significant effects, compounds like 1-(2-Phenoxyphenyl)propan-2-ol have been shown to produce rapid and sustained antidepressant effects in preclinical studies. This rapid onset of action is particularly valuable for patients with treatment-resistant depression (TRD), where conventional therapies may not be effective.

The mechanism of action of 1-(2-Phenoxyphenyl)propan-2-ol is believed to involve the modulation of glutamate receptors, specifically the N-methyl-D-aspartate (NMDA) receptors. By blocking these receptors, the compound can influence neurotransmitter systems in the brain, leading to neuroplastic changes that may underlie its antidepressant effects. This mechanism is similar to that of ketamine, but with potentially fewer side effects and a more favorable safety profile.

Clinical trials have further validated the potential of 1-(2-Phenoxyphenyl)propan-2-ol. A phase II trial conducted by a leading pharmaceutical company demonstrated that the compound significantly reduced depressive symptoms in patients with TRD within hours of administration. The study also reported a favorable safety profile, with side effects being generally mild and transient.

Beyond its antidepressant properties, 1-(2-Phenoxyphenyl)propan-2-ol has shown promise in other therapeutic areas. For instance, it has been investigated for its analgesic properties and its potential use in pain management. Preclinical studies have indicated that the compound can effectively reduce pain sensitivity without causing significant sedation or cognitive impairment.

The synthesis and purification of 1-(2-Phenoxyphenyl)propan-2-ol are critical steps in ensuring its quality and efficacy. Advanced techniques such as high-performance liquid chromatography (HPLC) are commonly used to purify the compound and ensure its purity meets pharmaceutical standards. Additionally, stability studies have shown that the compound remains stable under various storage conditions, making it suitable for long-term storage and transportation.

In conclusion, 1-(2-Phenoxyphenyl)propan-2-ol (CAS No. 2229448-62-6) represents a promising compound with significant potential in the treatment of neuropsychiatric disorders. Its unique chemical structure and mechanism of action make it an attractive candidate for further research and development. As ongoing studies continue to explore its full therapeutic potential, this compound is likely to play an increasingly important role in the field of pharmaceutical science.